Oxypendyl dihydrochloride

• CAS No.: 17297-82-4
• Molecular Formula: C20H28Cl2N4OS
• Molecular Weight: 443.4 g/mol
• IUPAC Name: 2-[4-(3-pyrido[3,2-b][1,4]benzothiazin-10-ylpropyl)piperazin-1-yl]ethanol;dihydrochloride
• InChI: InChI=1S/C20H26N4OS.2ClH/c25-16-15-23-13-11-22(12-14-23)9-4-10-24-17-5-1-2-6-18(17)26-19-7-3-8-21-20(19)24;;/h1-3,5-8,25H,4,9-16H2;2*1H
• InChI Key: KALFCGDVOYGROY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2N=CC=C4)CCO.Cl.Cl

Description

These salts are often used to improve solubility, stability, or bioavailability in pharmaceuticals and industrial applications. This article will extrapolate general properties of dihydrochloride compounds and compare structurally or functionally similar compounds from the evidence.

Comparison with Similar Compounds

Key Comparisons:

• Structural Diversity :

  • Isothipendyl Hydrochloride contains a sulfur atom in its structure, distinguishing it from nitrogen-rich compounds like Trientine Dihydrochloride .
  • Dyclonine Hydrochloride features a larger aromatic structure compared to smaller biogenic amines like Putrescine Dihydrochloride .

• Therapeutic vs. Analytical Use :

  • Trientine Dihydrochloride and Diphenhydramine Hydrochloride are used clinically (chelator and antihistamine, respectively), whereas Putrescine Dihydrochloride serves as an analytical standard .
• Safety Profiles: S-(2-(Dimethylamino)ethyl) Isothiourinium Dihydrochloride is flagged as a sensitizer under EU regulations, contrasting with the relatively low-risk profiles of Diphenhydramine Hydrochloride and Putrescine Dihydrochloride .

• Regulatory Status :

  • Trientine Dihydrochloride has multiple approved names (WHO INN, USAN) and trade names, reflecting its established medical use, while Isothipendyl Hydrochloride lacks detailed use-case data .

Notes and Limitations

Absence of Direct Data on Oxypendyl Dihydrochloride: None of the provided evidence references this compound. Comparisons are based on analogous dihydrochloride salts.

Generalization of Properties : Dihydrochloride salts share traits like enhanced solubility, but pharmacological effects depend on the base molecule.

Safety and Handling : Compounds like Dyclonine Hydrochloride require strict medical supervision upon exposure, whereas others (e.g., Putrescine Dihydrochloride ) are handled routinely in labs .

Regulatory Variability: Use restrictions (e.g., S-(2-(Dimethylamino)ethyl) Isothiourinium Dihydrochloride) highlight the importance of compliance with regional guidelines .

Q & A

Basic Research Questions

Q. What are the recommended storage conditions for Oxypendyl dihydrochloride to ensure stability in experimental settings?

• This compound should be stored in tightly sealed containers at temperatures specified by the manufacturer (typically 2–8°C or room temperature, depending on hygroscopicity). Avoid exposure to moisture, light, and incompatible substances (e.g., strong oxidizers). Regularly verify stability via HPLC or NMR to detect degradation products, especially if stored long-term .

Q. Which analytical techniques are most effective for quantifying this compound purity in research samples?

• High-Performance Liquid Chromatography (HPLC) with UV detection is standard for purity assessment (>99% purity thresholds). Mass spectrometry (MS) confirms molecular identity, while Nuclear Magnetic Resonance (NMR) resolves structural integrity. Cross-reference Certificate of Analysis (COA) data from suppliers like Cayman Chemical or Sigma-Aldrich for validation .

Q. How should researchers handle this compound to minimize occupational exposure risks?

• Use nitrile gloves, lab coats, and safety goggles. Conduct experiments in fume hoods with adequate ventilation. For airborne particles, employ NIOSH-approved respirators. Decontaminate spills with inert absorbents and avoid direct skin contact, as hydrochloride salts can irritate mucous membranes .

Advanced Research Questions

Q. How can researchers optimize the synthesis of this compound to improve yield without compromising pharmacological activity?

• Employ Design of Experiments (DoE) to test reaction parameters (temperature, solvent polarity, stoichiometry). Use chiral resolution techniques if stereochemistry impacts activity. Validate intermediates via LC-MS and compare pharmacokinetic profiles (e.g., bioavailability, half-life) between synthesis batches .

Q. What strategies are recommended for reconciling contradictory data on this compound’s efficacy across different in vivo models?

• Conduct meta-analyses to identify confounding variables (e.g., dosage regimes, species-specific metabolism). Validate findings using orthogonal assays (e.g., Western blot for target engagement vs. behavioral endpoints). Publish negative results to clarify contextual limitations .

Q. How does the dihydrochloride salt form influence Oxypendyl’s solubility and pharmacokinetic properties compared to its free base?

• The dihydrochloride form enhances aqueous solubility via ionic interactions, improving oral bioavailability. Compare dissolution rates in simulated gastric fluid (pH 1.2) and intestinal fluid (pH 6.8) using USP apparatus. Assess salt stability under accelerated conditions (40°C/75% RH) to predict shelf-life .

Q. What in vitro models are most predictive of this compound’s mechanism of action in neurological disorders?

• Use primary neuronal cultures or induced pluripotent stem cell (iPSC)-derived neurons to assess receptor binding (e.g., dopamine, serotonin). Pair patch-clamp electrophysiology with calcium imaging to quantify ion channel modulation. Cross-validate with transgenic animal models to confirm target specificity .

Q. How can researchers address batch-to-batch variability in this compound’s bioactivity?

• Implement Quality-by-Design (QbD) principles during manufacturing. Characterize each batch with tandem MS/MS and differential scanning calorimetry (DSC) to detect impurities. Use standardized cell-based assays (e.g., IC50 determinations) to correlate physicochemical properties with biological activity .

Methodological Guidance

• For experimental design : Align hypothesis testing with OECD guidelines for preclinical studies. Include positive/negative controls and power analyses to ensure statistical rigor .
• For data contradiction analysis : Apply Bradford Hill criteria (e.g., temporality, biological gradient) to distinguish artifacts from true pharmacological effects .